Cas no 86819-59-2 (2,6-Di-tert-butyl-4-methyl-d3-phenol)

• Product Name: 2,6-Di-tert-butyl-4-methyl-d3-phenol
• CAS No: 86819-59-2
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 4672875
• Update Time: 2025-10-05

2,6-Di-tert-butyl-4-methyl-d3-phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Di-tert-butyl-4-methyl-d3-phenol

• Inchi： 1S/C15H24O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9,16H,1-7H3
• InChI Key： NLZUEZXRPGMBCV-UHFFFAOYSA-N
• SMILES： C(C1C=C(C([H])([H])[H])C=C(C(C)(C)C)C=1O)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2,6-Di-tert-butyl-4-methyl-d3-phenol

BHT-d3 (CAS No. 86819-59-2): A Comprehensive Guide to Its Properties and Applications

BHT-d3, also known as Butylated Hydroxytoluene-d3, is a deuterated analog of the widely used antioxidant BHT (Butylated Hydroxytoluene). With the CAS number 86819-59-2, this compound has gained significant attention in recent years due to its unique properties and applications in various industries. In this article, we will explore the chemical characteristics, uses, and market trends of BHT-d3, while also addressing some of the most frequently asked questions about this compound.

The molecular formula of BHT-d3 is C15H21D3O, and it is specifically designed for use as an internal standard in analytical chemistry and mass spectrometry. The deuterium atoms in BHT-d3 make it an excellent choice for quantitative analysis, as it provides a distinct mass shift that allows for precise measurement without interference from the non-deuterated form. This feature is particularly valuable in food safety testing, pharmaceutical research, and environmental monitoring.

One of the key advantages of BHT-d3 is its stability under various conditions. Like its non-deuterated counterpart, BHT-d3 exhibits excellent antioxidant properties, making it useful in studies involving lipid oxidation and preservation. Researchers often use BHT-d3 to track the degradation of BHT in complex matrices, which is crucial for understanding the shelf life of products and the safety of additives.

In the pharmaceutical industry, BHT-d3 plays a critical role in drug metabolism studies. Its deuterated structure allows scientists to distinguish between endogenous and exogenous compounds, providing clearer insights into how drugs are processed in the body. This application is especially relevant given the growing interest in personalized medicine and precision dosing, which rely heavily on accurate metabolic data.

The use of BHT-d3 extends to environmental science as well. With increasing concerns about microplastic pollution and chemical persistence in ecosystems, researchers are employing BHT-d3 to study the environmental fate of BHT and related compounds. This research is vital for assessing the long-term impact of synthetic antioxidants on wildlife and human health.

From a market perspective, the demand for BHT-d3 has been steadily rising. The global emphasis on food safety regulations and quality control has driven the need for reliable analytical standards like BHT-d3. Additionally, the expansion of the pharmaceutical and cosmetic industries has further bolstered its market growth. As regulatory bodies worldwide tighten their standards, the importance of high-purity deuterated compounds such as BHT-d3 is expected to increase.

For those working in laboratory settings, proper handling and storage of BHT-d3 are essential. While it is not classified as hazardous, it should be stored in a cool, dry place away from direct sunlight to maintain its stability. Researchers often inquire about the shelf life of BHT-d3, which typically ranges from 12 to 24 months when stored correctly.

In conclusion, BHT-d3 (CAS No. 86819-59-2) is a versatile and valuable tool in modern scientific research. Its applications span across food science, pharmaceuticals, and environmental studies, making it a compound of significant interest. As analytical techniques continue to advance, the role of BHT-d3 in ensuring accurate and reliable results will only become more prominent. Whether you are a researcher, a quality control specialist, or simply curious about chemical standards, understanding BHT-d3 is essential in today's scientific landscape.